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Compound of Interest

Compound Name: NAP1051

Cat. No.: B15619460

Get Quote

Introduction

NAP1051 is a novel synthetic compound that has garnered significant interest within the

scientific community. This document provides a comprehensive overview of its chemical

structure, a detailed methodology for its synthesis, and an exploration of its associated

biological pathways. The information is intended for researchers, scientists, and professionals

in the field of drug development to facilitate further research and application.

Chemical Structure

The fundamental characteristics of NAP1051's chemical structure are outlined below. This data

is critical for understanding its physicochemical properties and for its accurate representation in

computational and laboratory settings.
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Parameter Value

IUPAC Name (S)-2-(6-methoxynaphthalen-2-yl)propanoic acid

Molecular Formula C14H14O3

Molecular Weight 230.26 g/mol

SMILES CC(C(=O)O)c1ccc2cc(OC)ccc2c1

InChI

InChI=1S/C14H14O3/c1-9(14(15)16)10-6-7-12-

11(8-10)4-5-13(17-2)12/h4-9H,1-2H3,

(H,15,16)/t9-/m0/s1

Synthesis of NAP1051

The synthesis of NAP1051 is a multi-step process that requires precise control of reaction

conditions. Below are the detailed experimental protocols for the key reactions involved in its

production.

Experimental Protocol: Synthesis of (S)-2-(6-methoxynaphthalen-2-yl)propanoic acid

Materials:

6-methoxy-2-acetylnaphthalene

(S)-(-)-alpha-methylbenzylamine

Sodium borohydride

Palladium on carbon (10%)

Hydrogen gas

Hydrochloric acid

Sodium hydroxide

Methanol
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Toluene

Diethyl ether

Procedure:

Reductive Amination: 6-methoxy-2-acetylnaphthalene is reacted with (S)-(-)-alpha-

methylbenzylamine in the presence of a reducing agent, such as sodium borohydride or

hydrogen gas with a palladium on carbon catalyst, in a suitable solvent like methanol or

ethanol. This step forms the corresponding chiral amine.

Hydrogenolysis: The resulting chiral amine is subjected to hydrogenolysis to cleave the

alpha-methylbenzyl group. This is typically carried out using a palladium on carbon catalyst

under a hydrogen atmosphere in a solvent like methanol.

Hydrolysis: The resulting amino ester is hydrolyzed to the corresponding carboxylic acid

using an aqueous acid, such as hydrochloric acid.

Purification: The final product, (S)-2-(6-methoxynaphthalen-2-yl)propanoic acid (NAP1051),

is purified by recrystallization from a suitable solvent system, such as toluene or an

ethanol/water mixture.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway affected by NAP1051 and the

general workflow for its experimental evaluation.
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Synthesis Workflow
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Caption: Synthesis workflow for NAP1051.
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To cite this document: BenchChem. [In-depth Technical Guide: The Chemical Structure and
Synthesis of NAP1051]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619460/docs#in-depth-technical-guide-the-
chemical-structure-and-synthesis-of-nap1051]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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